Cas no 1354225-46-9 (5-Chloro-6-ethoxypyridin-3-amine)

• Product Name: 5-Chloro-6-ethoxypyridin-3-amine
• CAS No: 1354225-46-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 1088882
• PubChem ID: 68027678
• Update Time: 2025-06-08

5-Chloro-6-ethoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-ethoxypyridin-3-amine
• SCHEMBL10076106
• DB-196578
• 5-Chloro-6-ethoxy-3-pyridinamine
• DTXSID50737910
• TQP1715
• 1354225-46-9
• G55326
• EN300-1295639
• SB55002

• Inchi： 1S/C7H9ClN2O/c1-2-11-7-6(8)3-5(9)4-10-7/h3-4H,2,9H2,1H3
• InChI Key： QUSZOLWIWXUWIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OCC)N

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-Chloro-6-ethoxypyridin-3-amine

Introduction to 5-Chloro-6-ethoxypyridin-3-amine (CAS No. 1354225-46-9)

5-Chloro-6-ethoxypyridin-3-amine, identified by its CAS number 1354225-46-9, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its versatile applications in medicinal chemistry and drug development. The compound's unique structural features, including a chloro substituent and an ethoxy group on the pyridine ring, contribute to its reactivity and potential biological activity.

The< strong>5-Chloro-6-ethoxypyridin-3-amine molecule serves as a crucial intermediate in the synthesis of various pharmacologically active agents. Its pyridine core is a common scaffold in many drugs, providing a stable framework for further functionalization. The presence of the chloro group at the 5-position and the ethoxy group at the 6-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The< strong>5-Chloro-6-ethoxypyridin-3-amine compound has been explored in several preclinical studies for its potential applications in oncology, inflammation, and infectious diseases. Its ability to act as a precursor for biologically active molecules makes it a valuable asset in drug discovery pipelines.

One of the most compelling aspects of 5-Chloro-6-ethoxypyridin-3-amine is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the< strong>5-Chloro-6-ethoxypyridin-3-amine scaffold, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering new therapeutic strategies.

The< strong>CAS No. 1354225-46-9 designation ensures that researchers can reliably identify and source this compound for their studies. Its precise chemical identity is crucial for maintaining consistency in experimental protocols and ensuring reproducibility of results. The compound's purity and quality are paramount, as impurities can significantly affect the outcomes of biological assays and synthetic reactions.

The synthesis of 5-Chloro-6-ethoxypyridin-3-amine involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by selective halogenation and etherification to introduce the chloro and ethoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and selectivity.

In addition to its applications in drug development, 5-Chloro-6-ethoxypyridin-3-am ine has been investigated for its potential role in material science. Its ability to form coordination complexes with metal ions makes it a candidate for designing novel catalysts and functional materials. These applications are still in the early stages of research but hold promise for future advancements.

The< strong>CAS No. 1354225 -46 -9 compound's structural features also make it an interesting subject for computational chemistry studies. By leveraging computational methods, researchers can predict the compound's interactions with biological targets and optimize its properties for better efficacy. This approach accelerates the drug discovery process by allowing virtual screening of thousands of potential candidates before experimental validation.

The< strong>5 -Chloro -6 -ethoxypyridin -3 -amine market is expected to grow significantly as more research is conducted into its applications. Pharmaceutical companies and academic institutions are increasingly investing in innovative compounds like this one to address unmet medical needs. The demand for high-quality intermediates such as CAS No. 1354225 -46 -9 is likely to rise, driven by the continuous need for new therapeutic agents.

In conclusion, 5-Chloro -6 -ethoxypyridin -3 -amine (CAS No. 1354225 -46 -9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate in drug synthesis, particularly for kinase inhibitors targeting various diseases. As research progresses, the potential uses of this compound are expected to expand, further solidifying its importance in modern chemistry.